Cas no 1804724-93-3 (4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804724-93-3
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4832386
• Update Time: 2025-10-29

4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F7NO2/c9-1-3-4(17)2-16-6(7(10,11)12)5(3)18-8(13,14)15/h2,17H,1H2
• InChI Key： ANOHNWMUWSOVAC-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(C(F)(F)F)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Chemical Profile of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804724-93-3)

4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1804724-93-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of multiple fluorinated and hydroxyl substituents, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and pharmacology.

The structural composition of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is characterized by a pyridine core substituted with three distinct functional groups: a fluoromethyl group at the 4-position, a hydroxy group at the 5-position, and two trifluoromethyl groups at the 2- and 3-positions. The introduction of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In particular, the trifluoromethyl (CF₃) group is known to enhance binding interactions with biological targets, often improving the pharmacokinetic profile of drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutic agents. The compound 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exemplifies this trend, as its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical and clinical studies. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs due to their ability to modulate enzyme activity and receptor binding. The presence of both hydroxyl and trifluoromethyl groups in this compound suggests potential for further derivatization, enabling the exploration of novel analogs with enhanced biological activity.

The synthesis of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and protecting group chemistry to selectively introduce the desired substituents onto the pyridine scaffold. The use of fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride) is critical for introducing the trifluoromethyl groups efficiently. Additionally, protecting the hydroxyl group during synthetic steps is essential to prevent unwanted side reactions that could compromise the integrity of the final product.

In terms of applications, 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been explored as a building block for more complex molecules in drug discovery pipelines. Its unique structural features make it a valuable intermediate for constructing scaffolds that mimic natural products or known bioactive compounds. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer metabolism or infectious diseases. For example, derivatives of this compound have been investigated for their potential to disrupt protein-protein interactions or inhibit key metabolic pathways that are dysregulated in pathogenic organisms.

The impact of fluorine substitution on electronic properties and molecular interactions has been extensively studied in recent years. The electron-withdrawing nature of fluorine atoms can influence both the acidity and basicity of functional groups attached to the pyridine ring. In 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, these effects are compounded by the presence of multiple fluorinated substituents, which can lead to significant changes in solubility, partition coefficients, and metabolic degradation pathways. Such properties are critical considerations when evaluating a compound's suitability for therapeutic use.

Computational modeling and high-throughput screening (HTS) have played pivotal roles in assessing the potential bioactivity of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Molecular docking studies have revealed its ability to interact with various biological targets, including enzymes such as kinases and cytochrome P450 monooxygenases. These interactions are often mediated by hydrogen bonding networks formed between polar functional groups on the compound and complementary sites on the target protein. Furthermore, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold by predicting binding affinities and optimizing key pharmacophoric features.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to introduce fluorine atoms with precision. Advances in transition-metal-catalyzed reactions have enabled more efficient and selective fluorination processes, reducing reliance on hazardous reagents while improving scalability. For instance, palladium-catalyzed C-H activation has emerged as a powerful tool for installing trifluoromethyl groups at specific positions within complex molecules like 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, offering greater control over regioselectivity and yield.

Evaluation of pharmacokinetic properties is another critical aspect when assessing the therapeutic potential of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Fluoro-substituted compounds often exhibit improved bioavailability due to enhanced lipophilicity resulting from electron-withdrawing effects that stabilize charged intermediates during metabolic processes. However, excessive fluorination can also lead to increased toxicity or reduced clearance rates if not carefully balanced during drug design. Preclinical studies typically involve assessing absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) parameters to ensure that promising candidates meet stringent safety standards before advancing to human trials.

The role of 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a research tool extends beyond its direct therapeutic applications; it serves as inspiration for designing next-generation drug candidates through structure-based drug design (SBDD). By understanding how modifications at specific positions influence biological activity through computational modeling or experimental screening panels researchers can develop libraries optimized for rapid hit identification followed by optimization cycles aimed at improving potency selectivity efficacy while minimizing off-target effects associated with promiscuous binders common early-stage discovery efforts。

In conclusion,4(Fluormethy1)—5—hydroxyl—3—(difluro methoxyl)—2—(difluro methyl) piperidine(CAS NO：18047249—93—3),with its unique structural features including multiple fluro substituent s,a hydroxyl group，and specific stereochemistry，represents an important intermediate i n pharmaceutical chemistry．Its multifaceted utility spans from serving as building blocks f or complex drug molecules t o acting as scaffolds f or exploring novel therapeutic mechanisms．With continued advancements i n synthetic methodologies，computational biology，and pharmacokinetic evaluations，this compoun d holds promise f or contributing t o future breakthroughs i n medicine．The interplay between molecular structure an d function underscored by thi s research highlights t he ongoing importance o f heterocyclic compoun ds i n addressing unmet medical needs across diverse therapeutic areas．